Cas no 2034599-90-9 (1-(2-chlorophenyl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea)

• Product Name: 1-(2-chlorophenyl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea
• CAS No: 2034599-90-9
• MF: C₁₄H₁₄Cl₂N₂O₂S
• MW: 345.244160175323
• CID: 5352851
• Update Time: 2025-05-25

1-(2-chlorophenyl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)urea
• 1-(2-chlorophenyl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea

• Inchi： 1S/C14H14Cl2N2O2S/c1-20-11(12-6-7-13(16)21-12)8-17-14(19)18-10-5-3-2-4-9(10)15/h2-7,11H,8H2,1H3,(H2,17,18,19)
• InChI Key： ARALVJLRLPMIQE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CNC(NC2C=CC=CC=2Cl)=O)OC)S1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 349
• XLogP3: 3.6
• Topological Polar Surface Area: 78.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-chlorophenyl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea

Comprehensive Overview of 1-(2-chlorophenyl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea (CAS No. 2034599-90-9)

The compound 1-(2-chlorophenyl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea (CAS No. 2034599-90-9) is a synthetic organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a chlorophenyl moiety, a chlorothiophene ring, and a methoxyethyl linker, all connected via a urea bridge. This arrangement suggests potential applications in pharmaceutical research, agrochemical development, and material science. Researchers are increasingly interested in such heterocyclic urea derivatives due to their versatile biological activities and tunable physicochemical properties.

In recent years, the scientific community has shown growing interest in thiophene-containing compounds, particularly those with chloro-substituents, as evidenced by rising search trends for "chlorothiophene derivatives in drug discovery" and "urea-based bioactive molecules". The presence of both chlorophenyl and chlorothiophene groups in this compound makes it particularly intriguing for structure-activity relationship studies. Computational chemistry searches reveal frequent queries about "molecular docking of chlorophenyl-urea compounds" and "metabolic stability of methoxyethyl derivatives", indicating this molecule's relevance in modern drug design paradigms.

The methoxyethyl spacer in 1-(2-chlorophenyl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea represents an important structural feature that may influence the compound's pharmacokinetic profile. Pharmaceutical researchers often investigate such ethylene glycol derivatives to modulate solubility and membrane permeability, as suggested by trending searches for "PEG-like fragments in medicinal chemistry". The urea linkage itself has become a hot topic, with many studies focusing on its role as a hydrogen bond donor/acceptor in molecular recognition processes.

From a synthetic chemistry perspective, the preparation of 1-(2-chlorophenyl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea likely involves multi-step organic transformations. Literature searches show increasing interest in "efficient urea bond formation methods" and "regioselective chlorothiophene functionalization". The compound's CAS number 2034599-90-9 serves as a unique identifier that facilitates precise information retrieval in chemical databases, a feature particularly valued by researchers conducting patent landscaping or prior art searches in specialized fields.

Analytical characterization of this compound would typically employ advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis - all terms frequently appearing in search engine queries related to compound characterization. The presence of both aromatic chlorides and a thiophene heterocycle in the structure suggests interesting electronic properties that might be explored through computational chemistry methods, as reflected in popular searches for "DFT calculations on chlorinated aromatics" and "thiophene electronic structure analysis".

In material science applications, the combination of π-conjugated systems (thiophene and phenyl rings) with polar urea functionality could lead to interesting optoelectronic properties. This aligns with current research trends in "organic electronic materials design" and "molecular semiconductors", as indicated by search volume data. The chlorine substituents may further modify these properties while providing synthetic handles for further derivatization, a strategy often explored in "click chemistry approaches" and "post-synthetic modification" research.

Environmental fate and biodegradation studies represent another area of potential interest for this compound, given the presence of multiple halogen atoms and heteroatomic functionalities. Search analytics reveal growing public and scientific interest in "green chemistry metrics" and "benign by design" approaches, suggesting that the environmental profile of such compounds may become increasingly important in future research directions.

The pharmacological potential of 1-(2-chlorophenyl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea remains to be fully explored, but structural analogs have shown diverse biological activities. Current search trends indicate particular interest in "small molecule modulators of protein-protein interactions" and "allosteric inhibitors", areas where urea-containing compounds have demonstrated significant promise. The compound's chlorothiophene moiety may confer unique binding properties, as this scaffold appears in several pharmacologically active agents targeting various disease pathways.

From a regulatory perspective, proper documentation of CAS 2034599-90-9 in chemical inventories and research records ensures compliance with international substance identification standards. This becomes particularly relevant given increasing searches for "REACH compliance documentation" and "chemical inventory management" among industrial and academic researchers. The compound's structural features suggest it would be subject to standard safety assessments applicable to organic synthetic intermediates and research chemicals.

Future research directions for this compound may include exploration of its structure-property relationships, development of more efficient synthetic routes, or investigation of potential biological activities. The scientific community's growing focus on "fragment-based drug discovery" and "privileged structures in medicinal chemistry" suggests that 1-(2-chlorophenyl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea could serve as an interesting scaffold for further optimization. Its combination of aromatic systems, hydrogen bonding capacity, and modifiable functional groups makes it a versatile building block for various applications in chemical research and development.